Cas no 951897-77-1 (N-2-(morpholin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide)

• Product Name: N-2-(morpholin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
• CAS No: 951897-77-1
• MF: C₁₅H₂₁N₃O₆S₂
• MW: 403.473741292953
• CID: 5957479
• PubChem ID: 22694449
• Update Time: 2025-07-17

N-2-(morpholin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(morpholin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
• N-(2-morpholin-4-ylethyl)-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide
• Benzenesulfonamide, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[2-(4-morpholinyl)ethyl]-
• NCGC00675839-01
• F5293-0621
• VU0640800-1
• 4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-morpholinoethyl)benzenesulfonamide
• AKOS002364089
• N-[2-(morpholin-4-yl)ethyl]-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
• 951897-77-1
• 4-(1,1-DIOXIDO-3-OXO-2-ISOTHIAZOLIDINYL)-N-[2-(4-MORPHOLINYL)ETHYL]BENZENESULFONAMIDE

• Inchi： 1S/C15H21N3O6S2/c19-15-5-12-25(20,21)18(15)13-1-3-14(4-2-13)26(22,23)16-6-7-17-8-10-24-11-9-17/h1-4,16H,5-12H2
• InChI Key： ANMZFINJVOQYPE-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2CCOCC2)(=O)=O)=CC=C(N2C(=O)CCS2(=O)=O)C=C1

Computed Properties

• Exact Mass: 403.08717775g/mol
• Monoisotopic Mass: 403.08717775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.447±0.06 g/cm3(Predicted)
• Boiling Point: 615.2±65.0 °C(Predicted)
• pka: 11.39±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-2-(morpholin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide

Recent Advances in the Study of N-2-(morpholin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS: 951897-77-1)

The compound N-2-(morpholin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS: 951897-77-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique morpholine and thiazolidine moieties, has been investigated for its role in modulating various biological pathways, particularly those involved in inflammation and oncology. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with sulfotransferase enzymes, which play a critical role in drug metabolism and detoxification. Preliminary findings suggest that 951897-77-1 may act as a potent inhibitor of specific sulfotransferase isoforms, thereby influencing the bioavailability and efficacy of co-administered drugs. This property has implications for combination therapies, particularly in the treatment of cancers where sulfotransferase activity is a known factor in drug resistance.

In addition to its enzymatic modulation, recent structural-activity relationship (SAR) studies have explored modifications to the morpholine and thiazolidine rings to enhance the compound's selectivity and potency. Computational modeling and X-ray crystallography have provided insights into the binding interactions of 951897-77-1 with its target proteins, facilitating the design of next-generation derivatives with improved therapeutic profiles. These efforts are supported by in vitro and in vivo assays demonstrating the compound's anti-inflammatory and anti-proliferative effects in disease models.

Pharmacokinetic studies have also been a focal point, with researchers investigating the absorption, distribution, metabolism, and excretion (ADME) properties of 951897-77-1. Early data indicate favorable oral bioavailability and tissue penetration, although challenges remain in optimizing its half-life and minimizing off-target effects. Advanced formulations, including nanoparticle-based delivery systems, are being explored to address these limitations and enhance the compound's clinical potential.

Looking ahead, the translational potential of 951897-77-1 is being evaluated in collaborative efforts between academic institutions and pharmaceutical companies. Clinical trials are anticipated to begin within the next two years, pending successful completion of ongoing toxicology and safety studies. The compound's dual functionality as both a therapeutic agent and a metabolic modulator positions it as a promising candidate for multifactorial diseases, such as rheumatoid arthritis and certain malignancies.

In conclusion, the latest research on N-2-(morpholin-4-yl)ethyl-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (951897-77-1) underscores its versatility and potential in drug development. Continued exploration of its biological targets and optimization of its chemical structure are expected to yield significant advancements in the coming years, offering new avenues for therapeutic intervention in complex diseases.